Cas no 898448-02-7 (4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 898448-02-7
• MF: C₂₂H₂₁FN₂O₄S₂
• MW: 460.541546583176
• CID: 5484279
• Update Time: 2025-05-23

4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

• Inchi： 1S/C22H21FN2O4S2/c1-16-4-10-21(11-5-16)31(28,29)25-14-2-3-17-6-9-19(15-22(17)25)24-30(26,27)20-12-7-18(23)8-13-20/h4-13,15,24H,2-3,14H2,1H3
• InChI Key： HDXPNNXWOGVLQN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=C(C)C=C2)(=O)=O)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 898448-02-7)

The compound 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide (CAS No. 898448-02-7) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tetrahydroquinoline core and dual sulfonamide groups, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide stands out for its potential as a scaffold for designing inhibitors. Its fluoro and methylbenzenesulfonyl substituents enhance its binding affinity and metabolic stability, which are critical factors in drug development. This aligns with the growing trend of optimizing small-molecule therapeutics for improved pharmacokinetics.

The compound's CAS No. 898448-02-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Scientists are particularly interested in its role in modulating protein-protein interactions, a hot topic in precision medicine. Additionally, its potential applications in neurodegenerative disease research have sparked discussions, as sulfonamide derivatives are known to cross the blood-brain barrier effectively.

From a synthetic chemistry perspective, 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide offers opportunities for structural diversification. Its tetrahydroquinoline moiety is a privileged structure in drug design, often associated with bioactivity against kinases and GPCRs. This has led to increased interest in its analogs, especially in the context of personalized therapy and targeted drug delivery systems.

Environmental and safety profiles of such compounds are also under scrutiny. While 898448-02-7 is not classified as hazardous, its biodegradation and ecotoxicology are subjects of ongoing studies. This reflects the broader shift toward green chemistry principles in pharmaceutical manufacturing, a trend highly relevant to today's sustainability-focused research landscape.

In summary, 4-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a promising candidate for further investigation. Its structural features and potential applications align with key trends in drug discovery, including the development of selective enzyme inhibitors and biomarker-targeted therapies. As research progresses, this compound may contribute significantly to advancing next-generation therapeutics.